2-(7-bromo-4-methoxy-1H-pyrrolo[2,3-c]pyridin-3-yl)-2-oxoacetic acid

• CAS No.: 954215-12-4
• Molecular Formula: C10H7BrN2O4
• Molecular Weight: 299.08 g/mol
• IUPAC Name: 2-(7-bromo-4-methoxy-1H-pyrrolo[2,3-c]pyridin-3-yl)-2-oxoacetic acid
• InChI: InChI=1S/C10H7BrN2O4/c1-17-5-3-13-9(11)7-6(5)4(2-12-7)8(14)10(15)16/h2-3,12H,1H3,(H,15,16)
• InChI Key: ZLOZWSOAGQHATP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(C2=C1C(=CN2)C(=O)C(=O)O)Br

Description

2-(7-bromo-4-methoxy-1H-pyrrolo[2,3-c]pyridin-3-yl)-2-oxoacetic acid is a useful research compound. Its molecular formula is C10H7BrN2O4 and its molecular weight is 299.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 2-(7-bromo-4-methoxy-6-azaindol-3-yl)-2-oxoacetate (0.083 g, 0.265 mmol) in MeOH—H2O (3:1, 3 mL) was added 1M aqueous K2CO3 (1.1 mL, 1.1 mmol). The mixture was stirred at room temperature for 14 h and then it was diluted with H2O (2 mL). The volatiles were removed under reduced pressure and the remaining solution was acidified to pH 1-2 using 6N HCl. The resulting suspension was cooled at 0° C., the precipitate was filtered and the filtercake was washed with H2O and then ether. After drying in vacuo, this gave the title compound (0.047 g, 59%) as a light yellow solid: